Cas no 5471-82-9 (Methyl 3-methyl-2-nitrobenzoate)
5471-82-9 structure
Product Name:Methyl 3-methyl-2-nitrobenzoate
CAS No:5471-82-9
MF:C9H9NO4
MW:195.172062635422
MDL:MFCD01003947
CID:45954
PubChem ID:160871180
Update Time:2025-04-18
Methyl 3-methyl-2-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-methyl-2-nitrobenzoate
- Benzoic acid, 3-methyl-2-nitro-, methyl ester
- Methyl 2-Nitro-3-Methyl benzoate
- Methyl 3-methyl-2-nitrobenzenecarboxylate
- 3-Methyl-2-nitrobenzoic Acid Methyl Ester
- m-Toluicacid, 2-nitro-, methyl ester (6CI)
- 2-Nitro-3-methylbenzoic acid methyl ester
- NSC28461
- methyl3-methyl-2-nitrobenzoate
- 2-Nitro-3-methylbenzoic acid, methyl ester
- PubChem10932
- KSC495Q9T
- methyl 2-nitro-3-methylbenzoate
- NJHDBIXFFZVJGZ-UHFFFAOYSA-N
- methyl 3-methyl-2-nitro-benzoate
- Methyl 3-Methyl-2-nitro be
- 5471-82-9
- NSC 28461
- FT-0651556
- AM20060986
- MFCD01003947
- 67XCE2UHV8
- SY017255
- AC-5779
- J-522197
- M2213
- 11X-0063
- NSC-28461
- AKOS005069627
- UNII-67XCE2UHV8
- A7956
- SCHEMBL1032670
- DTXSID6063933
- Methyl 3-Methyl-2-nitro benzoate
- BCP27599
- 2-methyl-6-methoxycarbonyl-nitrobenzene
- CS-M3738
- DTXCID8041791
-
- MDL： MFCD01003947
- Inchi： 1S/C9H9NO4/c1-6-4-3-5-7(9(11)14-2)8(6)10(12)13/h3-5H,1-2H3
- InChI Key： NJHDBIXFFZVJGZ-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=CC(C)=C1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 195.05300
- Monoisotopic Mass: 195.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
Experimental Properties
- Color/Form: White or yellowish crystal powder
- Density: 1.255
- Melting Point: 72.0 to 76.0 deg-C
- Boiling Point: 286.3℃ at 760 mmHg
- Flash Point: 128.4℃
- Refractive Index: 1.548
- PSA: 72.12000
- LogP: 2.21300
Methyl 3-methyl-2-nitrobenzoate Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction： 24/25
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：Store at room temperature
Methyl 3-methyl-2-nitrobenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 3-methyl-2-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0837669335- 100g |
Methyl 3-methyl-2-nitrobenzoate |
5471-82-9 | 99%（GC) | 100g |
¥ 308.2 | 2021-05-18 | |
| Fluorochem | 066779-25g |
Methyl 3-Methyl-2-nitrobenzoate |
5471-82-9 | 97% | 25g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 066779-100g |
Methyl 3-Methyl-2-nitrobenzoate |
5471-82-9 | 97% | 100g |
￡36.00 | 2022-03-01 | |
| ChemScence | CS-M3738-100g |
Methyl 3-methyl-2-nitrobenzoate |
5471-82-9 | 99.85% | 100g |
$40.0 | 2022-04-27 | |
| ChemScence | CS-M3738-500g |
Methyl 3-methyl-2-nitrobenzoate |
5471-82-9 | 99.85% | 500g |
$105.0 | 2022-04-27 | |
| ChemScence | CS-M3738-1000g |
Methyl 3-methyl-2-nitrobenzoate |
5471-82-9 | 99.66% | 1000g |
$218.0 | 2021-09-02 | |
| TRC | M339028-1g |
Methyl 3-Methyl-2-nitrobenzoate |
5471-82-9 | 1g |
$ 50.00 | 2022-06-03 | ||
| TRC | M339028-5g |
Methyl 3-Methyl-2-nitrobenzoate |
5471-82-9 | 5g |
$ 65.00 | 2022-06-03 | ||
| TRC | M339028-10g |
Methyl 3-Methyl-2-nitrobenzoate |
5471-82-9 | 10g |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M824739-500g |
Methyl 3-methyl-2-nitrobenzoate |
5471-82-9 | ≥95% | 500g |
845.00 | 2021-05-17 |
Methyl 3-methyl-2-nitrobenzoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5471-82-9)Methyl 3-methyl-2-nitrobenzoate
Order Number:A7956
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:35
Price ($):216.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:5471-82-9)3-甲基-2-硝基苯甲酸甲酯
Order Number:LE26638614
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5471-82-9)Methyl 3-methyl-2-nitrobenzoate
Order Number:sfd12280
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
(CAS:5471-82-9)Methyl 3-methyl-2-nitrobenzoate
Order Number:AC044
Stock Status:in Stock
Quantity:25kg
Purity:99%
Pricing Information Last Updated:Monday, 18 August 2025 09:27
Price ($):discuss personally
Email:mera.z@nitrobenzenechemical.com
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
(CAS:5471-82-9)Methyl 3-methyl-2-nitrobenzoate
Order Number:JOX-085
Stock Status:in Stock
Quantity:25KG
Purity:99%
Pricing Information Last Updated:Tuesday, 15 July 2025 15:40
Price ($):
Email:yhj@joxbio.com
Methyl 3-methyl-2-nitrobenzoate Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Related Categories
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- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
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